Cas no 1122-54-9 (4-Acetylpyridine)

4-Acetylpyridine structure
4-Acetylpyridine structure
Product Name:4-Acetylpyridine
CAS No:1122-54-9
MF:C7H7NO
MW:121.136581659317
MDL:MFCD00006433
CID:40820
PubChem ID:14282
Update Time:2026-05-14

4-Acetylpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Acetylpyridine
    • RARECHEM AH CK 0016
    • 1-(4-pyridinyl)-ethanon
    • 1-(4-Pyridinyl)ethanone
    • 1-pyridin-4-yl-ethanone
    • 4-acetyl-pyridin
    • 4-Pyridyl methyl ketone
    • gamma-Acetylpyridine
    • Ketone, methyl 4-pyridyl
    • Pyridine, 4-acetyl-
    • Methyl (4-pyridyl) methanone
    • 4-ACETYLPYRIDINE STANDARD FOR GC
    • Ethanone, 1-(4-pyridinyl)- (9CI)
    • Acetylpyridine,4-
    • Ethanone, 1-(4-pyridinyl)-
    • 1-pyridin-4-ylethanone
    • Methyl 4-pyridyl ketone
    • MDL： MFCD00006433
    • Inchi： 1S/C7H7NO/c1-6(9)7-2-4-8-5-3-7/h2-5H,1H3
    • InChI Key： WMQUKDQWMMOHSA-UHFFFAOYSA-N
    • SMILES： C1=C(C(=O)C)C=CN=C1
    • BRN： 107629

Computed Properties

  • Exact Mass: 121.05300
  • Monoisotopic Mass: 121.052763847 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Molecular Weight: 121.14
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Color/Form: Yellowish oily liquid
  • Density: 1.095 g/mL at 25 °C(lit.)
  • Melting Point: 13-16 °C (lit.)
  • Boiling Point: 212 °C(lit.)
  • Flash Point: Degrees Fahrenheit:219.2°F
    Degrees Celsius:104°C
  • Refractive Index: n20/D 1.529(lit.)
  • Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992)
  • Water Partition Coefficient: Insoluble
  • PSA: 29.96000
  • LogP: 1.28420
  • Sensitiveness: Sensitive to light and air
  • Solubility: Soluble in ethanol, ether and acids, insoluble in water
  • Vapor Pressure: 4.9 mm Hg at 77 °F ; 6.1 mm Hg at 94.1° F (NTP, 1992)

4-Acetylpyridine Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S37/39
  • FLUKA BRAND F CODES：8
  • RTECS：OB5426000
  • Hazardous Material Identification： Xn
  • TSCA：Yes
  • Storage Condition：Inert atmosphere,Room Temperature
  • Risk Phrases：R22; R36/38
  • Safety Term：S26;S37/39

4-Acetylpyridine Customs Data

  • HS CODE：29333999
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Acetylpyridine Suppliers

Amadis Chemical Company Limited
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(CAS:1122-54-9)4-Acetylpyridine
Order Number:A802523
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):150.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1122-54-9)4-Acetylpyridine
Order Number:LE3846;LE1690219
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Quantity:25KG,200KG,1000KG
Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:1122-54-9)4-Acetylpyridine
Order Number:sfd4484;1690219
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Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1122-54-9)4-Acetylpyridine
A802523
Purity:99%
Quantity:1kg
Price ($):150.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1122-54-9)4-Acetylpyridine
LE3846;LE1690219
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email